Isobutyl (4-(2-((4-fluorobenzyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• IUPAC Name: 2-methylpropyl N-[4-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C17H20FN3O3S/c1-11(2)9-24-17(23)21-16-20-14(10-25-16)7-15(22)19-8-12-3-5-13(18)6-4-12/h3-6,10-11H,7-9H2,1-2H3,(H,19,22)(H,20,21,23)
• InChI Key: AHQARNNGIGIHNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)NC1=NC(=CS1)CC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C17H20FN3O3S
• Molecular Weight: 365.4 g/mol

Description

Thiazole derivatives have been studied for their pharmacological activities. They are known to have antimicrobial and anticancer properties. The molecular structures of these derivatives are confirmed by their physicochemical properties and spectroanalytical data.

Synthesis Analysis

The synthesis of similar compounds involves the use of thiazole and sulfonamide groups, which are known for their antibacterial activity. The molecular structures of the synthesized derivatives are confirmed by their physicochemical properties and spectroanalytical data.

Molecular Structure Analysis

The molecular structures of similar compounds were confirmed by their physicochemical properties and spectroanalytical data.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been confirmed by their physicochemical properties and spectroanalytical data.

Mechanism of Action

The mechanism of action of similar compounds involves blocking the biosynthesis of certain bacterial lipids. They also show antimicrobial activity against both Gram-negative and Gram-positive bacteria.

Future Directions

The future directions in the study of similar compounds involve further exploration of their antimicrobial and anticancer properties. There is also interest in the development of new drugs that overcome antimicrobial and anticancer drug resistance.